![molecular formula C22H22N2O B4701026 N-[(3,4-dimethylphenyl)(3-pyridinyl)methyl]-3-methylbenzamide](/img/structure/B4701026.png)
N-[(3,4-dimethylphenyl)(3-pyridinyl)methyl]-3-methylbenzamide
Overview
Description
N-[(3,4-dimethylphenyl)(3-pyridinyl)methyl]-3-methylbenzamide, commonly referred to as DPM-3, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development.
Scientific Research Applications
- Imatinib , a well-known therapeutic agent used to treat leukemia, specifically inhibits tyrosine kinases. Interestingly, N-[(3,4-dimethylphenyl)(pyridin-3-yl)methyl]-3-methylbenzamide shares structural similarities with Imatinib . Investigating its potential as an anticancer drug could be valuable.
- β-Catenin plays a crucial role in regulating WNT/β-catenin target genes associated with tumor development. N-[(3,4-dimethylphenyl)(pyridin-3-yl)methyl]-3-methylbenzamide might interfere with β-catenin-TCF/LEF-dependent transcription, making it relevant for anti-angiogenic and antitumor studies .
- Novel derivatives of N-[(3,4-dimethylphenyl)(pyridin-3-yl)methyl]-3-methylbenzamide have been synthesized and characterized. These compounds exhibit potential DNA cleavage activity, which could be explored further for therapeutic applications .
- Understanding the crystal structure of N-[(3,4-dimethylphenyl)(pyridin-3-yl)methyl]-3-methylbenzamide is essential. Researchers have characterized its extended conformation, revealing H-bonded chains formed through amide, amine, and pyrimidine groups .
Anticancer Activity
β-Catenin Inhibition
DNA Cleavage Studies
Structural Studies
properties
IUPAC Name |
N-[(3,4-dimethylphenyl)-pyridin-3-ylmethyl]-3-methylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O/c1-15-6-4-7-19(12-15)22(25)24-21(20-8-5-11-23-14-20)18-10-9-16(2)17(3)13-18/h4-14,21H,1-3H3,(H,24,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUMDLOFWGSADQA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC(C2=CC(=C(C=C2)C)C)C3=CN=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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